1-(3,4-Difluorophenyl)pentylamine
Overview
Description
1-(3,4-Difluorophenyl)pentylamine, also known as 3,4-DFPP, is a fluoroalkyl-substituted amine. It is a colorless liquid with a low melting point and a high boiling point. It is soluble in many organic solvents, including ethanol, ether, and benzene. 3,4-DFPP is a versatile compound that has been used in a wide variety of scientific and industrial applications.
Mechanism Of Action
The mechanism of action of 1-(3,4-Difluorophenyl)pentylamine is not fully understood. However, it is believed that the compound acts as an alkylating agent, which means that it can form covalent bonds with other molecules. This can lead to the formation of new compounds or the alteration of existing compounds. Additionally, 1-(3,4-Difluorophenyl)pentylamine can act as an antioxidant, which means that it can scavenge free radicals and prevent them from causing oxidative damage to cells.
Biochemical And Physiological Effects
The biochemical and physiological effects of 1-(3,4-Difluorophenyl)pentylamine have not been extensively studied. However, it is believed that the compound can act as an inhibitor of enzymes, such as cytochrome P450, which are involved in the metabolism of drugs and other compounds. Additionally, 1-(3,4-Difluorophenyl)pentylamine may act as a scavenger of reactive oxygen species, which can lead to the prevention of oxidative damage to cells.
Advantages And Limitations For Lab Experiments
The use of 1-(3,4-Difluorophenyl)pentylamine in laboratory experiments has a number of advantages. The compound is relatively inexpensive and readily available. Additionally, it is a versatile compound that can be used in a variety of scientific and industrial applications. However, there are also some limitations to its use. The compound is toxic and should be handled with care. Additionally, the mechanism of action of 1-(3,4-Difluorophenyl)pentylamine is not fully understood, which can limit its use in certain applications.
Future Directions
There are a number of potential future directions for the use of 1-(3,4-Difluorophenyl)pentylamine. One potential direction is the development of new drugs or drug delivery systems that utilize the compound. Additionally, 1-(3,4-Difluorophenyl)pentylamine could be used in the synthesis of new organic compounds or in the analysis of existing compounds. Additionally, further research could be conducted to better understand the biochemical and physiological effects of the compound. Finally, 1-(3,4-Difluorophenyl)pentylamine could be used in the development of new analytical techniques or in the development of new analytical reagents.
Scientific Research Applications
1-(3,4-Difluorophenyl)pentylamine has been used in a variety of scientific research applications, including organic synthesis, drug synthesis, and analytical chemistry. It has been used as a reagent in the synthesis of various organic compounds, such as heterocyclic compounds, amines, and carboxylic acids. It has also been used as a reagent in the synthesis of various drugs, such as anti-cancer agents, analgesics, and anti-inflammatory agents. In addition, 1-(3,4-Difluorophenyl)pentylamine has been used as a reagent in the analysis of various compounds, such as proteins, carbohydrates, and lipids.
properties
IUPAC Name |
1-(3,4-difluorophenyl)pentan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15F2N/c1-2-3-4-11(14)8-5-6-9(12)10(13)7-8/h5-7,11H,2-4,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VWKLUSAXNDCDGS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C1=CC(=C(C=C1)F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15F2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-Difluorophenyl)pentan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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